Cas no 1087347-28-1 (Methyl 4-hydroxy-2,2-dimethylbutanoate)

Methyl 4-hydroxy-2,2-dimethylbutanoate structure
1087347-28-1 structure
Product Name:Methyl 4-hydroxy-2,2-dimethylbutanoate
CAS No:1087347-28-1
MF:C7H14O3
MW:146.184262752533
CID:2109492
Update Time:2023-08-04

Methyl 4-hydroxy-2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-hydroxy-2,2-dimethylbutanoate
    • UNOIUIVUMLPSGG-UHFFFAOYSA-N
    • 4-hydroxy-2,2-dimethyl-butyric acid methyl ester
    • Butanoicacid,4-hydroxy-2,2-dimethyl-,methylester
    • Methyl 4-hydroxy-2,2-dimethylbutanoate
    • Inchi: 1S/C7H14O3/c1-7(2,4-5-8)6(9)10-3/h8H,4-5H2,1-3H3
    • InChI Key: UNOIUIVUMLPSGG-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)(C)CCO)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Topological Polar Surface Area: 46.5

Methyl 4-hydroxy-2,2-dimethylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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